Cas no 1872055-31-6 (4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]morpholine)

• Product Name: 4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]morpholine
• CAS No: 1872055-31-6
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5332508
• Update Time: 2025-05-24

4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-((4-methyl-4H-1,2,4-triazol-3-yl)methyl)morpholine
• 4-[(4-methyl-1,2,4-triazol-3-yl)methyl]morpholine
• 4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]morpholine

• Inchi： 1S/C8H14N4O/c1-11-7-9-10-8(11)6-12-2-4-13-5-3-12/h7H,2-6H2,1H3
• InChI Key： SDTICRUTDLBBMV-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=NN=CN2C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• XLogP3: -1.1
• Topological Polar Surface Area: 43.2

Additional information on 4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]morpholine

Comprehensive Overview of 4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]morpholine (CAS No. 1872055-31-6)

4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]morpholine (CAS No. 1872055-31-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a morpholine ring with a 4-methyl-1,2,4-triazole moiety, making it a versatile intermediate for drug discovery and material science applications. Its unique structural features contribute to its potential in modulating biological pathways, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in heterocyclic compounds like 4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]morpholine is driven by their role in addressing global challenges such as antibiotic resistance and chronic diseases. Researchers are actively exploring its structure-activity relationships (SAR) to optimize efficacy and reduce off-target effects. Recent publications highlight its utility in medicinal chemistry, where it serves as a scaffold for designing novel therapeutics targeting inflammation and metabolic disorders.

From a synthetic perspective, the compound’s CAS No. 1872055-31-6 is frequently cited in patents and journals detailing innovative organic synthesis methodologies. Its morpholine-triazole hybrid structure exemplifies modern trends in fragment-based drug design, aligning with industry demands for cost-effective and scalable routes. Analytical techniques such as NMR spectroscopy and HPLC are critical for characterizing its purity, a topic often queried in academic forums and search engines.

Environmental and regulatory considerations also shape discussions around 4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]morpholine. As sustainability gains prominence, green chemistry approaches to its synthesis—such as catalytic reduction or solvent-free reactions—are increasingly highlighted. Users frequently search for biodegradability data and eco-friendly alternatives, reflecting broader societal shifts toward sustainable science.

In the context of drug delivery systems, this compound’s logP and solubility profile are key parameters debated in online communities. Its compatibility with nanocarriers and polymeric matrices makes it a candidate for controlled-release formulations, a hot topic in pharmacokinetics research. Computational modeling studies further explore its ADMET properties, addressing frequent queries about bioavailability and toxicity thresholds.

The commercial availability of CAS No. 1872055-31-6 through specialty chemical suppliers underscores its industrial relevance. Procurement-related searches often focus on bulk pricing, technical specifications, and custom synthesis options. Meanwhile, academic users seek reference spectra and crystallographic data to validate experimental results, emphasizing the need for accessible, high-quality documentation.

Emerging applications in material science, such as its use in coordination polymers or catalysis, expand the compound’s utility beyond life sciences. Discussions on platforms like ResearchGate frequently link it to metal-organic frameworks (MOFs) and photocatalysts, aligning with trends in renewable energy and environmental remediation technologies.

To summarize, 4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]morpholine represents a multifaceted tool for innovation across disciplines. Its integration into cutting-edge research reflects the convergence of chemical biology, process chemistry, and sustainable engineering—topics dominating contemporary scientific discourse and search engine queries alike.